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Compound of Interest

Compound Name: TSCHIMGANIDINE

Cat. No.: B000101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of TSCHIMGANIDINE, a terpenoid

compound isolated from the Umbelliferae family, and its effects on glucose homeostasis. The

information presented is based on preclinical in vivo studies and is intended to inform further

research and development efforts.

Core Mechanism of Action: AMPK Activation
Tschimganidine has been shown to exert its metabolic benefits primarily through the

activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy

homeostasis.[1][2][3] Concurrently, it has been observed to decrease the phosphorylation of

AKT, another crucial component of metabolic signaling pathways.[1][2] The activation of AMPK

by tschimganidine leads to downstream effects that collectively contribute to improved

glucose metabolism and reduced lipid accumulation.[1][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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